Cas no 1805471-22-0 (Ethyl 3-chloro-5-cyano-4-fluorobenzoate)

• Product Name: Ethyl 3-chloro-5-cyano-4-fluorobenzoate
• CAS No: 1805471-22-0
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4947849
• Update Time: 2025-05-20

Ethyl 3-chloro-5-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-cyano-4-fluorobenzoate

• Inchi： 1S/C10H7ClFNO2/c1-2-15-10(14)6-3-7(5-13)9(12)8(11)4-6/h3-4H,2H2,1H3
• InChI Key： LJCYLSBSYDHEPD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-5-cyano-4-fluorobenzoate

Ethyl 3-chloro-5-cyano-4-fluorobenzoate (CAS No. 1805471-22-0): A Versatile Intermediate in Modern Chemical Biology

Ethyl 3-chloro-5-cyano-4-fluorobenzoate (CAS No. 1805471-22-0) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a cyano group, a chloro substituent, and a fluoro atom, makes it a versatile building block for designing novel compounds with potential therapeutic applications.

The chemical structure of Ethyl 3-chloro-5-cyano-4-fluorobenzoate encompasses a benzoate core, which is a well-established scaffold in medicinal chemistry due to its stability and reactivity. The introduction of electron-withdrawing groups such as the cyano and fluoro atoms enhances the electrophilicity of the aromatic ring, facilitating further functionalization. This property is particularly useful in constructing complex molecules that mimic natural products or target specific biological pathways.

In recent years, there has been a surge in research focused on developing fluorinated compounds for their enhanced metabolic stability and bioavailability. The fluoro atom in Ethyl 3-chloro-5-cyano-4-fluorobenzoate contributes to these desirable characteristics, making it an attractive candidate for drug discovery. For instance, fluorine substitution has been shown to improve the binding affinity of small molecules to their biological targets, thereby increasing their efficacy.

The cyano group in the molecule adds another layer of reactivity, allowing for further derivatization through nucleophilic addition or condensation reactions. This flexibility is particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Researchers have leveraged this property to develop novel scaffolds that exhibit promising biological activities against various diseases.

One of the most compelling aspects of Ethyl 3-chloro-5-cyano-4-fluorobenzoate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By modifying the benzoate core with electron-withdrawing groups, chemists can fine-tune the electronic properties of the molecule to achieve high selectivity for specific kinase targets. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases, highlighting its potential as a lead compound for drug development.

The chloro substituent on the benzoate ring also contributes to the compound's versatility. Chloro groups are known to enhance lipophilicity and can be easily modified through various synthetic strategies. This allows researchers to explore different structural motifs by introducing additional functional groups or by performing cross-coupling reactions. Such modifications can lead to compounds with improved pharmacokinetic properties and reduced toxicity.

In addition to its applications in drug discovery, Ethyl 3-chloro-5-cyano-4-fluorobenzoate has found utility in materials science. The unique electronic properties of fluorinated benzoates make them suitable candidates for organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The cyano group can be used to introduce additional conjugation pathways, enhancing the optoelectronic properties of these materials.

The synthesis of Ethyl 3-chloro-5-cyano-4-fluorobenzoate typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing the environmental impact of manufacturing these valuable intermediates.

The growing interest in fluorinated compounds has spurred innovation in synthetic chemistry. New catalytic systems and reaction conditions have been developed to facilitate the introduction of fluorine atoms into complex molecular frameworks. These advancements have not only improved the accessibility of fluorinated benzoates like Ethyl 3-chloro-5-cyano-4-fluorobenzoate but also opened up new possibilities for designing novel therapeutics.

In conclusion, Ethyl 3-chloro-5-cyano-4-fluorobenzoate (CAS No. 1805471-22-0) is a multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules, particularly kinase inhibitors. The presence of electron-withdrawing groups enhances its reactivity and selectivity, while its versatility allows for further derivatization to explore new pharmacological targets. As research continues to uncover the potential of fluorinated compounds, Ethyl 3-chloro-5-cyano-4-fluorobenzoate will undoubtedly remain a cornerstone in the development of next-generation therapeutics.